Cas no 338755-14-9 (1-BENZYL-2-OXO-N-[4-(TRIFLUOROMETHOXY)PHENYL]-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE)

• Product Name: 1-BENZYL-2-OXO-N-[4-(TRIFLUOROMETHOXY)PHENYL]-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE
• CAS No: 338755-14-9
• MF: C₂₀H₁₅F₃N₂O₃
• MW: 388.339915513992
• CID: 5270572
• Update Time: 2025-05-18

1-BENZYL-2-OXO-N-[4-(TRIFLUOROMETHOXY)PHENYL]-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• 1-BENZYL-2-OXO-N-[4-(TRIFLUOROMETHOXY)PHENYL]-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE
• 1-benzyl-2-oxo-N-[4-(trifluoromethoxy)phenyl]-1,2-dihydropyridine-3-carboxamide
• 3-Pyridinecarboxamide, 1,2-dihydro-2-oxo-1-(phenylmethyl)-N-[4-(trifluoromethoxy)phenyl]-
• 1-benzyl-2-oxo-N-[4-(trifluoromethoxy)phenyl]pyridine-3-carboxamide
• CDS1_001168
• Bionet1_000192
• DivK1c_002208
• HMS568F14

• Inchi： 1S/C20H15F3N2O3/c21-20(22,23)28-16-10-8-15(9-11-16)24-18(26)17-7-4-12-25(19(17)27)13-14-5-2-1-3-6-14/h1-12H,13H2,(H,24,26)
• InChI Key： BBFRAUXXEOPTED-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)NC(C1=CC=CN(C1=O)CC1C=CC=CC=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 631
• XLogP3: 4.1
• Topological Polar Surface Area: 58.6

Additional information on 1-BENZYL-2-OXO-N-[4-(TRIFLUOROMETHOXY)PHENYL]-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE

Exploring the Chemical Profile and Applications of 1-BENZYL-2-OXO-N-[4-(TRIFLUOROMETHOXY)PHENYL]-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE (CAS No. 338755-14-9)

The compound 1-BENZYL-2-OXO-N-[4-(TRIFLUOROMETHOXY)PHENYL]-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE (CAS No. 338755-14-9) is a specialized organic molecule that has garnered attention in pharmaceutical and chemical research. With its unique structural features, including a benzyl group, a pyridinecarboxamide core, and a trifluoromethoxy substituent, this compound exhibits properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in its potential uses, particularly in drug discovery and material science.

One of the key structural highlights of 1-BENZYL-2-OXO-N-[4-(TRIFLUOROMETHOXY)PHENYL]-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE is the presence of the trifluoromethoxy group, which is known for its electron-withdrawing properties. This feature can enhance the molecule's stability and reactivity, making it a candidate for further chemical modifications. The pyridinecarboxamide moiety also contributes to its versatility, as it is commonly found in bioactive compounds with therapeutic potential.

In recent years, the demand for fluorinated compounds like 1-BENZYL-2-OXO-N-[4-(TRIFLUOROMETHOXY)PHENYL]-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE has surged due to their applications in medicinal chemistry. Fluorine-containing molecules are often explored for their ability to improve drug bioavailability and metabolic stability. This compound, with its trifluoromethoxy substituent, aligns with current trends in pharmaceutical research, where fluorination is a strategic tool for optimizing drug candidates.

Beyond pharmaceuticals, 1-BENZYL-2-OXO-N-[4-(TRIFLUOROMETHOXY)PHENYL]-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE may also find applications in agrochemicals and materials science. The benzyl and pyridine components are frequently employed in the synthesis of advanced materials, such as polymers and coatings, due to their robust chemical properties. Researchers are investigating whether this compound could contribute to the development of new materials with enhanced durability or functionality.

The synthesis of 1-BENZYL-2-OXO-N-[4-(TRIFLUOROMETHOXY)PHENYL]-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE typically involves multi-step organic reactions, including amidation and substitution processes. Precise control over reaction conditions is crucial to achieving high yields and purity, which are essential for its intended applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly used to characterize this compound and confirm its structural integrity.

Given the growing interest in fluorinated heterocycles, 1-BENZYL-2-OXO-N-[4-(TRIFLUOROMETHOXY)PHENYL]-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE represents a promising area of study. Its potential role in drug design, particularly for targeting specific enzymes or receptors, is a hot topic in contemporary research. Scientists are also exploring its interactions with biological systems to assess its suitability for therapeutic use.

From a market perspective, the demand for specialized compounds like 1-BENZYL-2-OXO-N-[4-(TRIFLUOROMETHOXY)PHENYL]-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE is expected to rise, driven by advancements in pharmaceutical and material sciences. Companies involved in fine chemicals and custom synthesis are likely to see increased inquiries for this and related molecules. Staying updated on the latest research and patent filings can provide valuable insights into its commercial potential.

In summary, 1-BENZYL-2-OXO-N-[4-(TRIFLUOROMETHOXY)PHENYL]-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE (CAS No. 338755-14-9) is a compound of significant interest due to its structural uniqueness and potential applications. Whether in drug development, agrochemicals, or advanced materials, its fluorinated and heterocyclic features make it a valuable subject for ongoing research. As scientific understanding of this molecule deepens, its role in innovation across multiple industries is likely to expand.